Cas no 140-21-6 (Butanedioic acid,1-(phenylmethyl) ester, sodium salt (1:1))

• Product Name: Butanedioic acid,1-(phenylmethyl) ester, sodium salt (1:1)
• CAS No: 140-21-6
• MF: C₁₁H₁₁NaO₄
• MW: 230.192414522171
• CID: 173007
• PubChem ID: 23690435
• Update Time: 2025-04-19

Butanedioic acid,1-(phenylmethyl) ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-(phenylmethyl) ester, sodium salt (1:1)
• SODIUM BENZYLSUCCINATE
• 3-(Phenylmethoxycarbonyl)propanoic acid sodium salt
• Butanedioic acid 1-benzyl 4-sodium salt
• sodium 3-benzyloxycarbonyl-propionate
• NSC 4890
• SCHEMBL5988528
• Natriumbenzylsuccinat
• SODIUM MONOBENZYL SUCCINATE
• YGNKLAAUOIITPV-UHFFFAOYSA-M
• NSC-4890
• sodium;4-oxo-4-phenylmethoxybutanoate
• sodium 4-(benzyloxy)-4-oxobutanoate
• Sodium benzyl succinate
• EINECS 205-402-1
• 140-21-6
• Succinic acid, benzyl ester sodium salt
• Q27279206
• DTXSID401347625
• GP2479U9GA
• NS00079204
• UNII-GP2479U9GA

• Inchi： 1S/C11H12O4.Na/c12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9;/h1-5H,6-8H2,(H,12,13);/q;+1/p-1
• InChI Key： YGNKLAAUOIITPV-UHFFFAOYSA-M
• SMILES： [Na+].O(C(CCC(=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.05600
• Monoisotopic Mass: 230.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Boiling Point: 368.5°Cat760mmHg
• Flash Point: 144.5°C
• PSA: 66.43000
• LogP: 0.25990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls